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Compound of Interest

Compound Name: IGF-1R inhibitor-2

Cat. No.: B15143452 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of IGF-1R inhibitor-2 (CAS No. 1116236-15-7). Adherence to these guidelines is

essential to ensure personnel safety and maintain experimental integrity.

Quantitative Safety and Physical Data
The following table summarizes the known quantitative data for IGF-1R inhibitor-2. It should

be noted that a complete Safety Data Sheet (SDS) with all GHS/OSHA classifications was not

publicly available. Therefore, this compound should be handled as a potent and potentially

hazardous substance.
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Property Value

Chemical Name

2-fluoro-6-[[2-[[2-methoxy-6-(1-methyl-1,2,3,4-

tetrahydroisoquinolin-7-yl)amino]pyrimidin-4-

yl]amino]benzamide]

Molecular Formula C₂₄H₂₄FN₇O₂

Molecular Weight 461.49 g/mol

CAS Number 1116236-15-7

Appearance Light yellow to yellow solid powder

Solubility Soluble in DMSO (up to 10 mM)

Storage (Solid) Store at -20°C for up to 3 years.

Storage (In Solution)
Store at -80°C for up to 6 months. Avoid

repeated freeze-thaw cycles.

LD50 (Oral)
Data not available. Handle with extreme caution

as a potent compound.

Occupational Exposure Limit (OEL)

Not established. For potent kinase inhibitors, an

OEL in the range of 0.03-10 µg/m³ is often

applied as a precaution.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potent nature of IGF-1R inhibitor-2 and the lack of comprehensive toxicity data,

stringent safety precautions are mandatory.

Engineering Controls:

Primary: All handling of the solid compound and preparation of solutions must be conducted

in a certified chemical fume hood or a biological safety cabinet. For procedures with a high

risk of aerosolization, a containment ventilated enclosure (CVE) or glove box is

recommended.
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Secondary: The laboratory should have restricted access, with clear signage indicating the

presence of a potent compound. A safety shower and eyewash station must be readily

accessible.

Personal Protective Equipment (PPE):

Gloves: Double gloving with nitrile gloves is required. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A disposable, solid-front lab coat with tight-fitting cuffs is mandatory.

Respiratory Protection: For weighing and handling of the solid compound, a NIOSH-

approved respirator (e.g., N95 or higher) is recommended to prevent inhalation.

A general workflow for handling potent compounds like IGF-1R inhibitor-2 is outlined below:
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Figure 1: General workflow for handling potent compounds.
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Experimental Protocols
3.1. Preparation of Stock Solutions

Materials:

IGF-1R inhibitor-2 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-labeling: Label all tubes and vials with the compound name, concentration, solvent, and

date of preparation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of IGF-1R inhibitor-
2 powder into a sterile microcentrifuge tube.

Solubilization: Add the calculated volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

or sonication may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -80°C.

3.2. In Vitro Cell Treatment Protocol

Materials:
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IGF-1R inhibitor-2 stock solution (e.g., 10 mM in DMSO)

Cell culture medium appropriate for the cell line

Cultured cells in multi-well plates

Sterile, filtered pipette tips

Procedure:

Thawing: Thaw a single aliquot of the IGF-1R inhibitor-2 stock solution at room

temperature.

Dilution: Prepare a series of working solutions by diluting the stock solution in cell culture

medium to the desired final concentrations. Ensure the final concentration of DMSO in the

medium is consistent across all treatments and does not exceed a level toxic to the cells

(typically <0.5%).

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the appropriate concentration of IGF-1R inhibitor-2. Include a vehicle control

(medium with the same final concentration of DMSO).

Incubation: Return the cells to the incubator and incubate for the desired experimental

duration.

Disposal Plan
All materials that have come into contact with IGF-1R inhibitor-2 are considered hazardous

waste and must be disposed of accordingly.

Solid Waste: Contaminated PPE (gloves, lab coats), pipette tips, and plasticware should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and cell culture medium containing the inhibitor should be

collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes used for handling the compound must be disposed of in a

designated sharps container for cytotoxic waste.
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Decontamination: All work surfaces and equipment should be decontaminated after use. A

solution of sodium hypochlorite (bleach) followed by a rinse with 70% ethanol is a common

practice for deactivating many cytotoxic compounds. However, the efficacy of this for IGF-1R
inhibitor-2 has not been confirmed. Always consult your institution's environmental health

and safety office for specific guidance on decontamination and disposal procedures.

Signaling Pathway
IGF-1R inhibitor-2 targets the Insulin-like Growth Factor 1 Receptor (IGF-1R), a key node in

cellular signaling pathways that regulate cell growth, proliferation, and survival. Inhibition of

IGF-1R blocks the downstream activation of two major pathways: the PI3K/AKT/mTOR

pathway and the RAS/RAF/MEK/ERK (MAPK) pathway.
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Figure 2: IGF-1R signaling pathway and the point of inhibition.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
IGF-1R Inhibitor-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143452#personal-protective-equipment-for-
handling-igf-1r-inhibitor-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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